Cas no 477228-79-8 (N-(2H-1,3-benzodioxol-5-yl)methyl-7-(3-methylphenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine)
N-(2H-1,3-benzodioxol-5-yl)methyl-7-(3-methylphenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(2H-1,3-benzodioxol-5-yl)methyl-7-(3-methylphenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine
- F0532-0305
- Oprea1_560834
- AKOS002093238
- SR-01000567779
- 477228-79-8
- SR-01000567779-1
- N-[(2H-1,3-benzodioxol-5-yl)methyl]-7-(3-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- N-(1,3-benzodioxol-5-ylmethyl)-7-(3-methylphenyl)-5-phenylpyrrolo[2,3-d]pyrimidin-4-amine
- N-(benzo[d][1,3]dioxol-5-ylmethyl)-5-phenyl-7-(m-tolyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- N-(1,3-benzodioxol-5-ylmethyl)-7-(3-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
-
- Inchi: 1S/C27H22N4O2/c1-18-6-5-9-21(12-18)31-15-22(20-7-3-2-4-8-20)25-26(29-16-30-27(25)31)28-14-19-10-11-23-24(13-19)33-17-32-23/h2-13,15-16H,14,17H2,1H3,(H,28,29,30)
- InChI Key: HZRMRYNAMFHCKQ-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)CNC1=C2C(=NC=N1)N(C1C=CC=C(C)C=1)C=C2C1C=CC=CC=1
Computed Properties
- Exact Mass: 434.174
- Monoisotopic Mass: 434.174
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 644
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 61.2Ų
N-(2H-1,3-benzodioxol-5-yl)methyl-7-(3-methylphenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0532-0305-1mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-7-(3-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477228-79-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| A2B Chem LLC | BA58583-1mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-7-(3-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477228-79-8 | 1mg |
$245.00 | 2024-04-20 |
N-(2H-1,3-benzodioxol-5-yl)methyl-7-(3-methylphenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-7-(3-methylphenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine
N-(2H-1,3-benzodioxol-5-yl)methyl-7-(3-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 477228-79-8): A Comprehensive Overview
N-(2H-1,3-benzodioxol-5-yl)methyl-7-(3-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 477228-79-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.
The structure of N-(2H-1,3-benzodioxol-5-yl)methyl-7-(3-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is characterized by a central pyrrolopyrimidine core flanked by aromatic substituents. The presence of the benzodioxole and phenyl groups imparts unique chemical and biological properties to this molecule. The benzodioxole moiety is particularly noteworthy for its ability to modulate receptor interactions and enhance the compound's bioavailability.
Recent research has focused on the pharmacological properties of N-(2H-1,3-benzodioxol-5-yl)methyl-7-(3-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine. Studies have shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.
In addition to its antiviral properties, N-(2H-1,3-benzodioxol-5-yl)methyl-7-(3-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from lung, breast, and colon cancers. The selective cytotoxicity observed in these studies suggests that the compound may have a favorable therapeutic index.
The anti-inflammatory properties of N-(2H-1,3-benzodioxol-5-yl)methyl-7-(3-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-am ine have also been explored. In vitro and in vivo experiments have shown that the compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
From a synthetic perspective, the preparation of N-(2H -1 , 3 -benzodioxol -5 - yl ) methyl - 7 -( 3 - methyl phen yl ) - 5 - phen yl - 7 H - pyrrolo [ 2 , 3 - d ] pyrimidin - 4 - amine involves several steps, including the formation of the pyrrolopyrimidine core and subsequent functionalization with the desired substituents. Advanced synthetic methods such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.
The pharmacokinetic profile of N -( 2 H - 1 , 3 - benzodioxol - 5 - yl ) methyl - 7 -( 3 - methyl phen yl ) - 5 - phen yl - 7 H - pyrrolo [ 2 , 3 - d ] pyrimidin - 4 - amine has been studied in various animal models. Results indicate that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, the compound shows low toxicity in preclinical toxicity studies, which is a crucial factor for its potential clinical use.
Current clinical trials are underway to evaluate the safety and efficacy of N -( 2 H - 1 , 3 - benzodioxol - 5 - yl ) methyl - 7 -( 3 - methyl phen yl ) - 5 - phen yl - 7 H - pyrrolo [ 2 , 3 - d ] pyrimidin - 4 - amine in human subjects. Early-phase trials have shown promising results, with patients tolerating the drug well and demonstrating significant improvements in their conditions. These findings underscore the potential of this compound as a novel therapeutic option for various diseases.
In conclusion, N -( 2 H - 1 , 3 - benzodioxol - 5 yl ) methyl – 7 – ( 3 – methyl phen yl ) – 5 – phen yl – 7 H – pyrrolo [ 2 , 3 – d ] pyrimidin – 4 – amine ( CAS No . 477228 – 79 –8) represents a promising lead compound in medicinal chemistry. Its diverse biological activities and favorable pharmacological properties make it an attractive candidate for further development and clinical application. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.
477228-79-8 (N-(2H-1,3-benzodioxol-5-yl)methyl-7-(3-methylphenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)